N-[3-(propionylamino)phenyl]cyclopropanecarboxamide

• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol
• IUPAC Name: N-[3-(propanoylamino)phenyl]cyclopropanecarboxamide
• InChI: InChI=1S/C13H16N2O2/c1-2-12(16)14-10-4-3-5-11(8-10)15-13(17)9-6-7-9/h3-5,8-9H,2,6-7H2,1H3,(H,14,16)(H,15,17)
• InChI Key: XDELDJDVYXEYQA-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC=CC(=C1)NC(=O)C2CC2
• Canonical SMILES: CCC(=O)NC1=CC(=CC=C1)NC(=O)C2CC2

Description

N-[3-(propionylamino)phenyl]cyclopropanecarboxamide is a chemical compound that has been extensively studied for its potential use in scientific research applications. This compound is commonly referred to as CPP-ACP and is known for its ability to interact with biological systems in a unique way. In

Mechanism of Action

CPP-ACP interacts with biological systems in a unique way. It has been shown to bind to calcium ions in the saliva and form a complex that can be absorbed by tooth enamel. This complex helps to remineralize the enamel and prevent tooth decay. CPP-ACP has also been shown to interact with cell membranes and promote the uptake of drugs and other molecules.
Biochemical and Physiological Effects:
CPP-ACP has been shown to have a number of biochemical and physiological effects. It has been shown to increase the mineral density of tooth enamel, promote the growth and differentiation of cells, and enhance the uptake of drugs and other molecules. CPP-ACP has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

CPP-ACP has a number of advantages for use in lab experiments. It is stable, easy to synthesize, and has a well-characterized mechanism of action. However, CPP-ACP can be expensive to produce in large quantities and may not be suitable for all types of experiments.

Future Directions

There are a number of future directions for research on CPP-ACP. One area of research is the development of new synthesis methods to produce CPP-ACP more efficiently and at lower cost. Another area of research is the optimization of CPP-ACP for use in drug delivery and tissue engineering. Finally, there is a need for further research on the long-term effects of CPP-ACP on tooth enamel and other tissues.

Scientific Research Applications

CPP-ACP has been used in a variety of scientific research applications, including dental research, drug delivery, and tissue engineering. In dental research, CPP-ACP has been shown to be effective in preventing tooth decay and remineralizing enamel. In drug delivery, CPP-ACP has been used to deliver drugs to specific tissues and cells. In tissue engineering, CPP-ACP has been used to promote the growth and differentiation of cells.

Synthesis routes and methods

Procedure details

Meta-aminopropionanilide, 13.1 g. (0.08 mole) is dissolved in 200 ml. of a 50/50 v/v mixture of glacial acetic acid and saturated sodium acetate solution. To this solution is added 9.2 g. (0.088 moles) of cyclopropane carbonyl chloride. The chloride is added slowly with adequate stirring and cooling. The product, which crystallizes from the solution, is collected by filtration. The product is consecutively washed with a 5 percent solution of sodium hydroxide, a 5 percent solution of hydrochloric acid and water. After washing, the crystals are dried. There is obtained 15 g. (81 percent of theory) of the title compound, m.p. 185°-186° C.